Cas no 13416-70-1 (22-Hydroxy-7beta-acetoxyhopan)

• Product Name: 22-Hydroxy-7beta-acetoxyhopan
• CAS No: 13416-70-1
• MF: C₃₂H₅₄O₃
• MW: 486.769370555878
• CID: 1999118
• PubChem ID: 21574563
• Update Time: 2025-04-21

22-Hydroxy-7beta-acetoxyhopan Chemical and Physical Properties

Names and Identifiers

• 22-Hydroxy-7beta-acetoxyhopan
• 7-Ac-7beta-7,22-Hopanediol
• 7beta-acetoxy-22-hydroxyhopane
• 7β-Acetyloxyhopan-22-ol
• [(3S,3aS,5aR,5bR,6S,7aS,11aS,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-6-yl] acetate
• 13416-70-1

• Inchi： 1S/C32H54O3/c1-20(33)35-26-19-25-27(2,3)15-10-16-30(25,7)24-12-11-23-29(6)17-13-21(28(4,5)34)22(29)14-18-31(23,8)32(24,26)9/h21-26,34H,10-19H2,1-9H3/t21-,22-,23+,24+,25-,26-,29-,30+,31+,32-/m0/s1
• InChI Key： PEGGYZGIHAGHMO-PCCHAIRJSA-N
• SMILES： O(C(C)=O)[C@H]1C[C@H]2C(C)(C)CCC[C@]2(C)[C@H]2CC[C@@H]3[C@@]4(C)CC[C@H](C(C)(C)O)[C@@H]4CC[C@@]3(C)[C@@]21C

Computed Properties

• Exact Mass: 486.40729558g/mol
• Monoisotopic Mass: 486.40729558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids